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Methyllithium (CH₃Li) is the simplest organolithium reagent, identified by CAS number 917-

54-4.[1][2][3] It is a cornerstone reagent in organic and organometallic chemistry, prized for its

dual functionality as a potent nucleophile and a strong base.[4][5][6] These characteristics

make it indispensable for constructing complex molecular architectures, particularly in the

synthesis of active pharmaceutical ingredients (APIs) and for the creation of diverse molecular

libraries for drug screening.[4] However, its high reactivity also renders it pyrophoric, catching

fire spontaneously in air, and it reacts violently with water.[3][7][8] Therefore, all operations

involving methyllithium demand strict anhydrous and inert atmosphere techniques.[1][3]

This guide provides an in-depth overview of methyllithium, covering its properties, safety

protocols, synthesis, and applications, with a focus on providing actionable information for

professionals in research and drug development.

Physicochemical and Safety Properties
Methyllithium is commercially available as a solution, typically in ethers like diethyl ether or

diethoxymethane.[1][9] Its properties can vary slightly depending on the solvent and whether it

is complexed with lithium halides.

Table 1: Physicochemical Properties of Methyllithium
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Property Value Source(s)

CAS Number 917-54-4 [1][2][3]

Molecular Formula CH₃Li [1][2]

Molar Mass 21.98 g/mol [1][3]

Appearance Colorless to yellowish solution [9]

Structure

Oligomeric; forms tetrameric or

hexameric clusters in solution

and solid state.

[1][3]

Solubility

Soluble in diethyl ether and

tetrahydrofuran; insoluble in

alkanes.

[1][9]

Density
~0.846 g/mL (for 3.1M solution

in diethoxymethane at 25 °C)

Storage Temperature 2-8°C (Refrigerated) [7][10]

Table 2: Hazard and Safety Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemeurope.com/en/encyclopedia/Methyllithium.html
https://cymitquimica.com/cas/917-54-4/
https://en.wikipedia.org/wiki/Methyllithium
https://www.chemeurope.com/en/encyclopedia/Methyllithium.html
https://cymitquimica.com/cas/917-54-4/
https://www.chemeurope.com/en/encyclopedia/Methyllithium.html
https://en.wikipedia.org/wiki/Methyllithium
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7234211.htm
https://www.chemeurope.com/en/encyclopedia/Methyllithium.html
https://en.wikipedia.org/wiki/Methyllithium
https://www.chemeurope.com/en/encyclopedia/Methyllithium.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7234211.htm
https://pim-resources.coleparmer.com/sds/24598.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/OrganolithiumReagents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Rating/Statement Source(s)

NFPA 704

Health: 3, Flammability: 4,

Instability: 2, Special: W

(Reacts with water)

[3]

Signal Word Danger [11]

Hazard Statements

H250: Catches fire

spontaneously if exposed to

air. H260: In contact with water

releases flammable gases

which may ignite

spontaneously. H314: Causes

severe skin burns and eye

damage.

[8]

Key Hazards
Pyrophoric, Water-reactive,

Corrosive, Air-sensitive.
[3][7]

Experimental Protocols: Safe Handling and Use
Due to its hazardous nature, a strict Standard Operating Procedure (SOP) must be followed

when handling methyllithium.

General Handling and Storage Protocol
Work Area: All manipulations must be performed in a certified chemical fume hood or a glove

box with an inert atmosphere (argon or nitrogen).[10][12] A safety shield should be in place.

[13]

Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, safety goggles, and

appropriate chemical-resistant gloves (nitrile gloves are common).[7][10]

Inert Atmosphere: Methyllithium solutions are typically supplied in Sure/Seal™ bottles,

which have a septum-lined cap to allow for transfer under an inert atmosphere.[12] Always

maintain a positive pressure of an inert gas (e.g., argon or nitrogen) when accessing the

reagent.[10][13]
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Storage: Store containers tightly closed in a dry, cool, and well-ventilated area, away from

sources of ignition, water, and incompatible substances.[7][8] Containers must be carefully

resealed and kept upright.[10] Recommended storage is in a refrigerator designated for

flammables (2-8°C).[7][10]

Static Discharge: Take precautionary measures against static discharges; all equipment must

be grounded.[7][14]

Reagent Transfer Protocol (Syringe or Cannula)
Preparation: Secure the Sure/Seal™ bottle containing methyllithium and the receiving flask

(oven-dried and cooled under inert gas) in the fume hood.

Inert Gas Line: Puncture the septum of the methyllithium bottle with a needle connected to

a source of inert gas to create a positive pressure. Puncture the septum of the receiving flask

with a vent needle to allow gas to escape.

Transfer:

Syringe: Use a clean, dry, gas-tight syringe. Flush the syringe with inert gas before

drawing up the desired volume of the methyllithium solution. Quickly transfer the solution

to the receiving flask.

Cannula: For larger volumes, use a double-tipped needle (cannula). Insert one end of the

cannula through the septum into the methyllithium solution (below the liquid level) and

the other end into the receiving flask. The positive pressure in the reagent bottle will force

the liquid through the cannula into the receiving flask.[13]

Completion: Once the transfer is complete, remove the syringe or cannula, followed by the

inert gas needle from the receiving flask, and finally the needle from the reagent bottle.

Replace the plastic cap on the reagent bottle for long-term storage.[12]

Quenching and Disposal Protocol
Unused or residual methyllithium must be safely quenched.

Dilution: Dilute the methyllithium-containing residue with an unreactive, high-boiling solvent

like heptane or toluene.[10]
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Cooling: Place the flask in an ice-water bath to manage the exothermic reaction.

Slow Addition: Slowly and carefully add a less reactive alcohol, such as isopropanol, to the

stirred solution.[10]

Final Quench: After the initial reaction subsides, add methanol, followed by the very slow

addition of water to ensure all reactive material is destroyed.[10]

Disposal: The resulting non-reactive solution must be disposed of as hazardous waste

according to institutional guidelines.[10][14]

Synthesis and Applications in Drug Development
Methyllithium is typically prepared via the reaction of a methyl halide with lithium metal in an

ether solvent.[1][3]

From Methyl Bromide: 2 Li + MeBr → LiMe + LiBr This method produces methyllithium
complexed with lithium bromide, which can influence its reactivity.[1][3][13]

From Methyl Chloride: 2 Li + MeCl → LiMe + LiCl This process yields "halide-free" or "low-

halide" methyllithium because lithium chloride is poorly soluble in diethyl ether and

precipitates out.[1][3][13] This form is often more reactive.[9]

In pharmaceutical synthesis, methyllithium's dual role is critical:

As a Nucleophile: It excels at forming new carbon-carbon bonds.[2][4] A primary application

is its addition to carbonyl groups (ketones and aldehydes) to produce tertiary and secondary

alcohols, respectively.[3][15] This reaction is fundamental for building the carbon skeletons of

drug molecules.[4]

As a Strong Base: It is used for deprotonation, creating other reactive intermediates such as

enolates, which are key in stereoselective alkylation reactions to form chiral compounds.[4]

[5]

Key Experimental Methodologies
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Protocol: Nucleophilic Addition to a Ketone (e.g.,
Benzophenone)
This protocol outlines a general procedure for the methylation of a ketone to form a tertiary

alcohol.

Reaction Setup: Under an argon atmosphere, add a solution of benzophenone in anhydrous

diethyl ether to a flame-dried, three-necked flask equipped with a magnetic stirrer, a

thermometer, and a rubber septum. Cool the flask to 0°C using an ice-water bath.

Reagent Addition: While stirring, slowly add a solution of methyllithium (e.g., 1.6 M in

diethyl ether) dropwise via syringe. Maintain the internal temperature below 5°C. The

reaction is highly exothermic.

Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0°C for 1 hour.

Progress can be monitored by Thin Layer Chromatography (TLC).

Aqueous Workup (Quenching): Once the reaction is complete, slowly and carefully quench

the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) while

keeping the flask in the ice bath.[15]

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent under reduced pressure.

Purification: The crude product (1,1-diphenylethanol) can be purified by recrystallization or

column chromatography.
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Diagram 1: A typical experimental workflow for using methyllithium in synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1224462?utm_src=pdf-body-img
https://www.benchchem.com/product/b1224462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


// Reactants ketone [label=<

R

C=O / R'

]; meli [label="CH₃⁻ Li⁺"];

// Intermediates alkoxide [label=<

RCH₃ / C—O⁻ Li⁺ / R'

];

// Products alcohol [label=<

RCH₃ / C—OH / R'

];

// Steps step1 [shape=box, style=filled, label="Step 1: Nucleophilic Attack", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; step2 [shape=box, style=filled, label="Step 2: Acid Workup (H₃O⁺)",
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fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges {ketone, meli} -> step1 [style=invis]; step1 -> alkoxide [label="Forms Lithium Alkoxide",

fontsize=9, fontcolor="#202124"]; alkoxide -> step2 [style=invis]; step2 -> alcohol

[label="Protonation", fontsize=9, fontcolor="#202124"]; }

Diagram 2: Reaction mechanism of methyllithium addition to a ketone.

Click to download full resolution via product page

Diagram 3: Logical relationship of safety procedures for handling methyllithium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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